BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical formula and molecular weight of
potassium propanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: potassium;propanoate

Cat. No.: B7823143

Potassium Propanoate: A Technical Overview

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on potassium propanoate, a compound of interest
in various scientific and pharmaceutical applications.

Chemical Identity and Properties

Potassium propanoate, also known as potassium propionate, is the potassium salt of propanoic
acid.[1][2] It is widely used as a food preservative, where it is designated by the E number
E283 in Europe.[1][2][3]
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Parameter

Value

Source

Preferred IUPAC Name

Potassium propanoate

[1]

Potassium propionate, E283,

Synonyms 1][2][4
ynony INS No. 283 il

CAS Number 327-62-8 [11[4115]

Chemical Formula C3HsKO:2 [11[4115]

Molecular Weight 112.17 g/mol [4][5]
White or colorless crystalline

Appearance . [11[4]
solid

N Freely soluble in water, soluble
Solubility [1114]

in ethanol

Molecular Structure

The chemical structure of potassium propanoate consists of a potassium cation (K*) and a

propanoate anion (CHsCH2COO™).

Logical Relationship: From Acid to Salt

The formation of potassium propanoate from its parent acid, propanoic acid, is a

straightforward acid-base reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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